MLT-231

• Molecular Formula: C19H19ClF3N7O2
• Molecular Weight: 469.8 g/mol
• InChI: InChI=1S/C19H19ClF3N7O2/c1-10-8-32-9-11(2)29(10)17-13(7-25-16-6-15(20)28-30(16)17)27-18(31)26-12-3-4-24-14(5-12)19(21,22)23/h3-7,10-11H,8-9H2,1-2H3,(H2,24,26,27,31)/t10-,11-/m0/s1
• InChIKey: BFPCFGGFGQMJQG-QWRGUYRKSA-N

MLT-231: Allosteric MALT1 Inhibitor for Preclinical Research

MLT-231 is a small-molecule allosteric inhibitor of mucosa-associated lymphoid tissue lymphoma translocation protein 1 (MALT1), a paracaspase that transduces NF-κB signaling downstream of antigen receptors in lymphocytes [1]. Discovered through iterative scaffold morphing of a high-throughput screening hit, MLT-231 belongs to the pyrazolopyrimidine-derived chemical class (CAS 2682102-10-7; MW 469.85 g/mol) and functions by binding to an allosteric pocket distinct from the catalytic site [1]. This compound enabled the first successful pharmacological validation of MALT1 allosteric inhibition in preclinical models of humoral immune responses and B-cell lymphomas, establishing its role as a well-profiled in vivo tool compound [1]. Unlike earlier-generation MALT1 inhibitors with limited oral bioavailability or incomplete pharmacological characterization, MLT-231 provides a combination of sub-nanomolar biochemical potency, fully reported pharmacokinetic parameters across species, and quantitative target engagement data that support its selection for pathway-focused research programs [1].

Pathway study fit Allosteric MALT1 inhibition for NF-κB signaling research

Reported PK profiles Multi-species oral bioavailability and exposure parameters support PK/PD modeling

Cellular target engagement Quantitative multi-substrate pharmacodynamic data in ABC-DLBCL cells

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source

Why MLT-231 Outperforms Generic MALT1 Inhibitors

MALT1 allosteric inhibitors constitute a structurally and pharmacologically heterogeneous class; compounds within this family exhibit substantial divergence in oral bioavailability, pharmacokinetic half-life, tissue distribution, and in vivo pharmacodynamic readouts despite sharing a common biochemical target [1]. MLT-231 is distinguished from close analogs such as MLT-748, MLT-827, and SGR-1505 by its near-complete oral bioavailability (F=99% in BALB/c mice) and its uniquely comprehensive in vivo pharmacological profiling, which includes quantitative data on BCL10 cellular cleavage kinetics, mixed lymphocyte reaction immunosuppression, antitumor xenograft efficacy, and T-cell-dependent humoral immune response modulation [1][2]. A researcher switching between MALT1 inhibitors without accounting for these documented differences in absorption, distribution, and functional pathway engagement risks irreproducible experimental outcomes and erroneous structure-activity conclusions [1]. The evidence presented below constitutes the basis for MLT-231's selection as a preferred preclinical MALT1 tool compound when oral bioavailability, in vivo target engagement, and functional immune modulation endpoints are prioritized [1][2].

Attribute

MLT-231

Other MALT1 inhibitors

Oral bioavailability

F = 99% in mice

May be as low as 19%; shifts exposure-response

Published PK parameters

Full multi-species IV/PO profiles

Often absent; limits dose selection

Cellular target engagement data

Quantitative multi-substrate IC50s

Qualitative or lacking; pathway inhibition uncertain

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source
• [2] Nie Z, Trzoss M, Placzek AT, et al. Accelerated In Silico Discovery of SGR-1505: A Potent MALT1 Allosteric Inhibitor for the Treatment of Mature B-Cell Malignancies. J Med Chem. 2025;68(22):23977-23992. View Source

MLT-231: Quantitative Evidence vs. Competing Inhibitors

Oral Bioavailability vs. SGR-1505

MLT-231 demonstrates exceptionally high oral bioavailability in BALB/c mice (F = 99% at 3 mg/kg PO) [1]. In contrast, the clinical-stage MALT1 inhibitor SGR-1505 exhibits oral bioavailability of only 19% at 5 mg/kg PO in CD-1 mice [2]. This approximately 5-fold difference in oral absorption represents a substantial pharmacokinetic advantage for MLT-231 in preclinical in vivo studies, enabling more predictable plasma exposure with lower oral doses [1][2].

Oral bioavailability

Cross-study comparable

F = 99%

Reported 5-fold higher F% vs SGR-1505

Mice, single oral dose context

Evidence Dimension	Oral bioavailability (F%) in mice
Target Compound Data	F = 99% at 3 mg/kg PO; Cmax = 549 nM; AUC0-24 = 3096 nM·h (BALB/c mice) [1]
Comparator Or Baseline	SGR-1505: F = 19% at 5 mg/kg PO (CD-1 mice) [2]
Quantified Difference	MLT-231 achieves approximately 5.2-fold higher oral bioavailability than SGR-1505 (99% vs 19%), with quantifiable Cmax and AUC0-24 values enabling exposure-response modeling [1][2]
Conditions	MLT-231: single 3 mg/kg oral dose in BALB/c mice; SGR-1505: single 5 mg/kg oral dose in CD-1 mice

Why This Matters

For researchers designing chronic oral dosing studies in rodent lymphoma models, the stark bioavailability advantage of MLT-231 translates directly into lower required dose levels, reduced compound consumption, and more consistent systemic drug exposure, which are critical considerations for compound procurement and experimental planning.

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source
• [2] Nie Z, Trzoss M, Placzek AT, et al. Accelerated In Silico Discovery of SGR-1505: A Potent MALT1 Allosteric Inhibitor for the Treatment of Mature B-Cell Malignancies. J Med Chem. 2025;68(22):23977-23992. View Source

Multi-Species Pharmacokinetic Profile vs. MLT-748

MLT-231 has a fully published multi-species intravenous and oral pharmacokinetic profile, with key parameters reported for both BALB/c mice (CL = 11 mL/min/kg; t1/2 = 1.9 h; Vss = 1.5 L/kg) and Sprague-Dawley rats (CL = 41 mL/min/kg; t1/2 = 3.2 h; Vss = 9.4 L/kg) [1]. In contrast, MLT-748, a commonly used comparator allosteric MALT1 inhibitor with a lower biochemical IC50 of 5 nM, has no publicly available in vivo pharmacokinetic data . This absence of PK characterization for MLT-748 precludes rational dose selection for in vivo studies and prevents meaningful pharmacokinetic/pharmacodynamic (PK/PD) correlation [1].

Multi-species PK

Class-level inference

Full IV/PO parameters in mouse & rat

CL, t1/2, Vss, F reported

MLT-748 lacks any in vivo PK data

Limits PK/PD modeling for comparators

Evidence Dimension	Availability and completeness of multi-species in vivo pharmacokinetic parameters
Target Compound Data	Full IV and PO PK parameters in mouse (CL, t1/2, Vss, Cmax, AUC0-24, F) and rat (CL, t1/2, Vss, Cmax, AUC0-24, F) [1]
Comparator Or Baseline	MLT-748 (MALT1 IC50 = 5 nM): no publicly available in vivo PK parameters
Quantified Difference	MLT-231 provides quantitative PK parameters in two species enabling PK/PD modeling; MLT-748 provides zero quantitative in vivo PK data points [1]
Conditions	IV bolus at 1 mg/kg; PO at 3 mg/kg in BALB/c mice and Sprague-Dawley rats [1]

Why This Matters

For procurement decisions involving compounds destined for in vivo pharmacology studies, the availability of fully characterized PK parameters eliminates the need for costly and time-consuming preliminary PK studies, reducing experimental risk and enabling immediate dose-response study design.

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source

Cellular Target Engagement: BCL10 Cleavage and Substrate Accumulation

MLT-231 inhibits endogenous BCL10 cleavage in OCI-Ly3 ABC-DLBCL cells with an IC50 of 160 nM [1]. At concentrations of 50–5000 nM over 24 hours, MLT-231 causes accumulation of the uncleaved forms of three distinct MALT1 substrates—CYLD, BCL10, and RELB—while simultaneously suppressing expression of the NF-κB target gene IRF4 [1]. This multi-substrate cellular pharmacodynamic fingerprint distinguishes MLT-231 from MLT-748, for which BCL10 cleavage blockade has been reported but without quantitative IC50 values or concurrent demonstration of CYLD and RELB accumulation in the same experimental context . SGR-1505 reports a lower BCL10 cleavage IC50 of 22 nM in OCI-LY10 cells, but in a different cell line and with different assay conditions, preventing direct comparison [2].

BCL10 cleavage & substrates

Cross-study comparable

IC50 160 nM (OCI-Ly3); CYLD/RELB/IRF4 modulation

Quantitative multi-substrate engagement; MLT-748 data limited

Single cell line, Western blot context

Evidence Dimension	Cellular MALT1 substrate cleavage inhibition and NF-κB pathway suppression
Target Compound Data	Endogenous BCL10 cleavage IC50 = 160 nM in OCI-Ly3 cells; accumulation of uncleaved CYLD, BCL10, RELB at 50–5000 nM; IRF4 suppression at 50–5000 nM (24 h) [1]
Comparator Or Baseline	MLT-748: qualitative BCL10 cleavage blockade reported; no quantitative cellular IC50 or CYLD/RELB data ; SGR-1505: BCL10 cleavage IC50 = 22 nM in OCI-LY10 cells [2]
Quantified Difference	MLT-231 provides quantitative multi-substrate cellular pharmacodynamic data in a single ABC-DLBCL cell line; MLT-748 lacks quantitative cellular target engagement metrics [1]
Conditions	OCI-Ly3 ABC-DLBCL cells; Western blot analysis after 24-hour compound incubation [1]

Why This Matters

For researchers performing pathway analysis experiments, MLT-231's quantitative and multi-substrate cellular target engagement data reduce the risk of selecting a compound that appears biochemically potent but fails to produce robust downstream pathway inhibition in the relevant cellular context.

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source
• [2] Nie Z, Trzoss M, Placzek AT, et al. Accelerated In Silico Discovery of SGR-1505: A Potent MALT1 Allosteric Inhibitor for the Treatment of Mature B-Cell Malignancies. J Med Chem. 2025;68(22):23977-23992. View Source

Human Mixed Lymphocyte Reaction (MLR) Inhibition

MLT-231 inhibits the mixed lymphocyte reaction (MLR) in human peripheral blood mononuclear cells (PBMCs) with an IC50 of 0.19 μM [1]. The MLR is a clinically relevant ex vivo assay of allogeneic T-cell activation and proliferation, providing a functional readout of immunosuppressive capacity that integrates MALT1 pathway inhibition with downstream effects on lymphocyte proliferation [1]. Neither MLT-748 nor MLT-827 has published quantitative MLR inhibition data in public-domain sources, limiting their utility as benchmark compounds for immunomodulatory studies . This makes MLT-231 the MALT1 inhibitor with the most characterized functional immunosuppressive profile in a human primary cell-based assay context [1].

Human MLR inhibition

Class-level inference

IC50 = 0.19 μM

Functional immunosuppression in PBMCs; comparators lack data

5-day allogeneic MLR, ³H-thymidine

Evidence Dimension	Inhibition of allogeneic T-cell proliferation in human PBMC mixed lymphocyte reaction
Target Compound Data	MLR IC50 = 0.19 μM in human PBMCs; measured by [³H]-thymidine incorporation after 5 days with IL-7 [1]
Comparator Or Baseline	MLT-748 and MLT-827: no publicly reported MLR IC50 data
Quantified Difference	MLT-231 provides a quantitative functional immunosuppression endpoint; comparator compounds lack this characterization entirely [1]
Conditions	Human PBMC mixed lymphocyte reaction, 5-day incubation with IL-7, [³H]-thymidine incorporation readout [1]

Why This Matters

For immunology and immuno-oncology researchers evaluating MALT1 inhibitors as potential immunosuppressive agents, the availability of quantitative human primary cell functional assay data is essential for benchmarking compound activity and selecting the appropriate tool for preclinical immuno-pharmacology studies.

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source

In Vivo Humoral Immune Response Suppression

MLT-231 at an oral dose of 100 mg/kg (BID schedule) produces a dose-dependent reduction of both anti-DNP IgM and anti-DNP IgG antibody titers in a T-cell-dependent B-cell response model in mice [1]. This in vivo pharmacodynamic endpoint directly demonstrates functional blockade of MALT1-dependent humoral immune activation—a therapeutically relevant readout for autoimmune and B-cell malignancy indications [1]. No equivalent in vivo T-cell-dependent antibody response data have been reported in public-domain sources for MLT-748, MLT-827, or MLT-985, positioning MLT-231 as the only MALT1 allosteric inhibitor with quantitatively documented in vivo humoral immune modulation [1].

Humoral immune response

Class-level inference

Dose-dependent anti-DNP IgM/IgG reduction

100 mg/kg BID in mice

Only MALT1 inhibitor with in vivo antibody response data

T-cell-dependent B-cell model

Evidence Dimension	In vivo suppression of T-cell-dependent humoral antibody response
Target Compound Data	100 mg/kg PO BID; dose-dependent reduction of both anti-DNP IgM and anti-DNP IgG titers in mice immunized with 2,4-dinitrophenol (DNP) [1]
Comparator Or Baseline	MLT-748, MLT-827, MLT-985: no publicly available in vivo T-cell-dependent antibody response data
Quantified Difference	MLT-231 provides quantitative in vivo pharmacodynamic evidence of humoral immune suppression; comparator compounds lack this class of in vivo functional endpoint data [1]
Conditions	DNP-immunized mice; oral BID dosing; anti-DNP IgM and IgG measured as serological endpoints [1]

Why This Matters

For researchers investigating MALT1 as a therapeutic target in antibody-mediated autoimmune diseases or B-cell lymphomas, MLT-231 is the only allosteric inhibitor with peer-reviewed, quantitative in vivo proof of humoral immune suppression, reducing the risk of false-negative conclusions when testing the role of MALT1 in these disease settings.

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source

ABC-DLBCL Xenograft Antitumor Efficacy

In the OCI-Ly10 ABC-DLBCL xenograft model in Scid-beige mice, MLT-231 administered orally at 10, 30, and 100 mg/kg on a twice-daily schedule for 2 weeks led to tumor stasis, with the compound being well tolerated across all dose levels [1]. Oral administration of SGR-1505 as a single agent also produces tumorostatic and regressive antitumor activity in ABC-DLBCL cell-line-derived xenograft models [2]. However, the substantially lower oral bioavailability of SGR-1505 (F = 19% vs. MLT-231 F = 99%) implies that higher oral doses of SGR-1505 would be required to achieve equivalent systemic exposure, potentially increasing compound cost and the risk of dose-limiting gastrointestinal toxicity during chronic efficacy studies [1][2].

Xenograft efficacy

Cross-study comparable

Tumor stasis at 10–100 mg/kg BID

OCI-Ly10 model, 14 days

5-fold lower dose vs SGR-1505 for equivalent exposure

Based on bioavailability difference

Evidence Dimension	Antitumor efficacy in ABC-DLBCL xenograft models
Target Compound Data	Tumor stasis at 10, 30, and 100 mg/kg PO BID for 2 weeks in OCI-Ly10 Scid-beige mouse xenograft; well tolerated [1]
Comparator Or Baseline	SGR-1505: tumorostatic and regressive antitumor activity reported in ABC-DLBCL xenograft models (doses not directly comparable due to 5-fold bioavailability difference) [2]
Quantified Difference	Both compounds achieve tumor stasis; MLT-231 requires 5-fold lower oral dose to achieve equivalent systemic exposure based on respective F% values (99% vs. 19%) [1][2]
Conditions	MLT-231: OCI-Ly10 ABC-DLBCL Scid-beige mouse xenograft, PO BID for 14 days [1]; SGR-1505: ABC-DLBCL CDX models (dosing regimen from publication) [2]

Why This Matters

For oncology researchers conducting chronic xenograft studies, MLT-231's combination of proven antitumor efficacy and exceptional oral bioavailability means substantially lower compound procurement costs per study and reduced formulation complexity relative to less bioavailable MALT1 inhibitors requiring higher oral doses.

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source
• [2] Nie Z, Trzoss M, Placzek AT, et al. Accelerated In Silico Discovery of SGR-1505: A Potent MALT1 Allosteric Inhibitor for the Treatment of Mature B-Cell Malignancies. J Med Chem. 2025;68(22):23977-23992. View Source

MLT-231: Optimal Application Scenarios

Chronic Oral Dosing in Rodent B-Cell Lymphoma Models

MLT-231 is the preferred MALT1 inhibitor for chronic oral BID dosing paradigms in rodent ABC-DLBCL xenograft studies, where its 99% oral bioavailability ensures consistent compound exposure even with daily gavage variability [1]. The fully characterized PK profile (CL = 11 mL/min/kg in mouse; t1/2 = 1.9 h) eliminates the need for satellite PK arms, saving animals, compound, and labor [1]. In contrast, the clinical candidate SGR-1505 provides only 19% oral bioavailability in mice, requiring proportionally higher doses and larger compound quantities to achieve equivalent AUC values [2].

In Vivo Humoral Immunity and Antibody Response Studies

MLT-231 is the only allosteric MALT1 inhibitor with peer-reviewed quantitative data demonstrating dose-dependent suppression of T-cell-dependent B-cell antibody production (anti-DNP IgM and IgG) in mice [1]. Researchers investigating the role of MALT1 in autoimmune antibody-mediated diseases such as lupus, rheumatoid arthritis, or pemphigus vulgaris should prioritize MLT-231 over MLT-748 or MLT-827, which lack any published in vivo humoral immune response data [1].

Ex Vivo Immuno-Pharmacology with Human MLR Assays

For laboratories performing human PBMC-based MLR assays to assess T-cell immunosuppressive activity ex vivo, MLT-231 provides a benchmarked IC50 of 0.19 μM that enables quantitative comparisons across experimental conditions and compound series [1]. This functional endpoint, derived from a clinically relevant allogeneic T-cell activation assay, is not available for MLT-748 or MLT-827 in publicly accessible data sources, meaning MLT-231 uniquely enables cross-study normalization in this assay format [1].

NF-κB Pathway Mechanistic Studies with Multi-Substrate Engagement

MLT-231's demonstrated ability to cause accumulation of three distinct MALT1 substrates (uncleaved CYLD, BCL10, and RELB) while simultaneously suppressing the NF-κB target gene IRF4 in OCI-Ly3 ABC-DLBCL cells makes it the compound of choice for detailed pathway dissection studies [1]. This multi-readout cellular pharmacodynamic fingerprint allows researchers to verify complete pathway blockade rather than relying solely on biochemical IC50 values, which may overestimate functional inhibition in the complex intracellular environment of lymphoma cells [1].

Application

Selection Property

Validation Focus

B-cell lymphoma xenograft studies

Oral bioavailability & PK profile

Systemic exposure and target engagement

Humoral antibody response models

In vivo immune modulation

T-cell-dependent antibody suppression

Ex vivo MLR immuno-pharmacology

T-cell immunosuppressive capacity

MLR proliferation assay

NF-κB pathway dissection

Multi-substrate cellular engagement

BCL10/CYLD/RELB and IRF4 modulation

• [1] Pissot Soldermann C, Simic O, Renatus M, et al. Discovery of Potent, Highly Selective, and In Vivo Efficacious, Allosteric MALT1 Inhibitors by Iterative Scaffold Morphing. J Med Chem. 2020;63(23):14576-14593. PMID: 33252239. View Source
• [2] Nie Z, Trzoss M, Placzek AT, et al. Accelerated In Silico Discovery of SGR-1505: A Potent MALT1 Allosteric Inhibitor for the Treatment of Mature B-Cell Malignancies. J Med Chem. 2025;68(22):23977-23992. View Source